Cas no 1429-24-9 (Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI))

Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI) structure
1429-24-9 structure
Product Name:Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI)
CAS No:1429-24-9
MF:C19H20N2O4S
MW:372.438103675842
CID:208913
PubChem ID:2781356
Update Time:2025-04-19

Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI)
    • ethyl 4-[(4-ethoxycarbonylphenyl)carbamothioylamino]benzoate
    • 4,4'-Thioureylen-di-benzoesaeure-diaethylester
    • 4,4'-thioureylene-di-benzoic acid diethyl ester
    • AC1MCZV3
    • AG-D-84967
    • CTK4C3378
    • N,N'-Bis-< 4-ethoxycarbonyl-phenyl> -thioharnstoff
    • N.N'-Bis-(4-carbaethoxy-phenyl)-thioharnstoff
    • NSC159427
    • NSC-159427
    • Diethyl 4,4'-(thiocarbonylbis(azanediyl))dibenzoate
    • DTXSID70381792
    • Z45809425
    • AKOS002271655
    • CS-0355870
    • 1429-24-9
    • ST50159695
    • Inchi: 1S/C19H20N2O4S/c1-3-24-17(22)13-5-9-15(10-6-13)20-19(26)21-16-11-7-14(8-12-16)18(23)25-4-2/h5-12H,3-4H2,1-2H3,(H2,20,21,26)
    • InChI Key: UNDXGNBJIAXWEM-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC(C(=O)OCC)=CC=1)NC1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 372.1145
  • Monoisotopic Mass: 372.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.299
  • Boiling Point: 504.1°Cat760mmHg
  • Flash Point: 258.7°C
  • Refractive Index: 1.655
  • PSA: 76.66
  • LogP: 3.99490
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